Cas no 221170-25-8 (5-(2-aminoethyl)-2,4-pyrimidinediol)

5-(2-aminoethyl)-2,4-pyrimidinediol Properties

Names and Identifiers

• 5-(2-Aminoethyl)pyrimidine-2,4(1H,3H)-dione
• 2,4(1H,3H)-Pyrimidinedione, 5-(2-aminoethyl)-
• 5-(2-amino-ethyl)-1H-pyrimidine-2,4-dione
• 5-(2-aminoethyl)uracil
• ALBB-008906
• CTK4E8651
• SBB049634
• STK505656
• SureCN2320491
• WLHSZRSADZXZCR-UHFFFAOYSA-N
• 5-aminoethyl uracil
• 221170-25-8
• 5-(2-aminoethyl)-2,4-pyrimidinediol
• DTXSID10572501
• 5-(2-Aminoethyl)-2,4(1H,3H)-pyrimidinedione
• 5-(2-AMINOETHYL)-1,2,3,4-TETRAHYDROPYRIMIDINE-2,4-DIONE
• AKOS005172051
• LS-02998
• SCHEMBL2320491
• AB45453
• 5-(2-aminoethyl)-1H-pyrimidine-2,4-dione
• +Expand

• MDL： MFCD08449536
• InChIKey： WLHSZRSADZXZCR-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H9N3O2/c7-2-1-4-3-8-6(11)9-5(4)10/h3H,1-2,7H2,(H2,8,9,10,11)
• SMILES： C(CN)C1=CN=C(N=C1O)O

Computed Properties

• Exact Mass: 155.06957
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 155.069476538g/mol
• Heavy Atom Count: 11
• Complexity: 222
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.7
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 84.22